Cas no 1402854-74-3 (4,7-bis(5-bromo-6-undecylthieno[3,2-b]thiophen-2-yl)benzo[c][1,2,5]thiadiazole)

4,7-bis(5-bromo-6-undecylthieno[3,2-b]thiophen-2-yl)benzo[c][1,2,5]thiadiazole is a high-performance conjugated organic semiconductor material characterized by its extended π-electron system and electron-deficient benzo[c][1,2,5]thiadiazole core. The incorporation of bromine substituents enhances its reactivity for further functionalization, while the undecyl side chains improve solubility in organic solvents, facilitating solution processing. This compound exhibits strong electron-accepting properties, making it suitable for use in organic electronics, particularly in polymer solar cells and organic field-effect transistors (OFETs). Its rigid thieno[3,2-b]thiophene units contribute to high charge carrier mobility and thermal stability, ensuring reliable performance in optoelectronic applications. The material's tunable electronic structure allows for precise optimization in device fabrication.
4,7-bis(5-bromo-6-undecylthieno[3,2-b]thiophen-2-yl)benzo[c][1,2,5]thiadiazole structure
1402854-74-3 structure
Product Name:4,7-bis(5-bromo-6-undecylthieno[3,2-b]thiophen-2-yl)benzo[c][1,2,5]thiadiazole
CAS No:1402854-74-3
MF:C40H50Br2N2S5
MW:878.971402645111
CID:1065718
PubChem ID:146012634
Update Time:2025-06-06

4,7-bis(5-bromo-6-undecylthieno[3,2-b]thiophen-2-yl)benzo[c][1,2,5]thiadiazole Chemical and Physical Properties

Names and Identifiers

    • 4,7-bis(5-bromo-6-undecylthieno[3,2-b]thiophen-2-yl)benzo[c][1,2,5]thiadiazole
    • 4,7-Bis(5-bromo-6-undecylthieno[3,2-b]thiophen-2-yl)benzo[c][1,2,5]thiadiazole
    • 1402854-74-3
    • 4,7-bis(5-bromo-6-undecylthieno[3,2-b]thiophen-2-yl)benzo[c][1,2,5]thiadiazole
    • Inchi： 1S/C40H50Br2N2S5/c1-3-5-7-9-11-13-15-17-19-21-29-37-33(47-39(29)41)25-31(45-37)27-23-24-28(36-35(27)43-49-44-36)32-26-34-38(46-32)30(40(42)48-34)22-20-18-16-14-12-10-8-6-4-2/h23-26H,3-22H2,1-2H3
    • InChI Key： RSMRZDWNDHEJBK-UHFFFAOYSA-N
    • SMILES： BrC1=C(C2=C(C=C(C3=CC=C(C4C3=NSN=4)C3=CC4=C(C(=C(S4)Br)CCCCCCCCCCC)S3)S2)S1)CCCCCCCCCCC

Computed Properties

  • Exact Mass: 878.09238g/mol
  • Monoisotopic Mass: 876.09443g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 7
  • Heavy Atom Count: 49
  • Rotatable Bond Count: 22
  • Complexity: 878
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 20.1
  • Topological Polar Surface Area: 167Ų

4,7-bis(5-bromo-6-undecylthieno[3,2-b]thiophen-2-yl)benzo[c][1,2,5]thiadiazole Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Ambeed
A1004749-1g
4,7-Bis(5-bromo-6-undecylthieno[3,2-b]thiophen-2-yl)benzo[c][1,2,5]thiadiazole
 1402854-74-3 97%
1g
 $404.0 2024-04-24

4,7-bis(5-bromo-6-undecylthieno[3,2-b]thiophen-2-yl)benzo[c][1,2,5]thiadiazole Related Literature

1402854-74-3 (4,7-bis(5-bromo-6-undecylthieno[3,2-b]thiophen-2-yl)benzo[c][1,2,5]thiadiazole) Related Products

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